Cas no 1483759-35-8 ((5-Ethoxy-1-benzofuran-2-yl)methanol)

(5-Ethoxy-1-benzofuran-2-yl)methanol structure
1483759-35-8 structure
Product Name:(5-Ethoxy-1-benzofuran-2-yl)methanol
CAS No:1483759-35-8
MF:C11H12O3
MW:192.211183547974
MDL:MFCD21233796
CID:5655848
PubChem ID:18726837
Update Time:2023-09-11

(5-Ethoxy-1-benzofuran-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-2754899
    • AKOS014776026
    • 1483759-35-8
    • (5-ethoxy-1-benzofuran-2-yl)methanol
    • 2-Benzofuranmethanol, 5-ethoxy-
    • (5-Ethoxy-1-benzofuran-2-yl)methanol
    • MDL: MFCD21233796
    • Inchi: 1S/C11H12O3/c1-2-13-9-3-4-11-8(5-9)6-10(7-12)14-11/h3-6,12H,2,7H2,1H3
    • InChI Key: BOLFLEJPXKYKMZ-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC2C=C(C=CC1=2)OCC

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.6Ų

Experimental Properties

  • Density: 1.196±0.06 g/cm3(Predicted)
  • Boiling Point: 327.9±27.0 °C(Predicted)
  • pka: 13.90±0.10(Predicted)

(5-Ethoxy-1-benzofuran-2-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(5-ethoxy-1-benzofuran-2-yl)methanol
1483759-35-8 95.0%
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Enamine
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Enamine
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Enamine
EN300-2754899-10.0g
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